Cas no 23939-19-7 (4(1H)-Pyrimidinone,2,3-dihydro-2-thioxo-6-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product Name: 4(1H)-Pyrimidinone,2,3-dihydro-2-thioxo-6-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 23939-19-7
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 285403
• PubChem ID: 4260923
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,2,3-dihydro-2-thioxo-6-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-2-thioxo-6-tricyclo[3.3.1.13,7]dec-1-yl-
• 6-(1-adamantyl)-2-sulfanylidene-1H-pyrimidin-4-one
• DTXSID30401344
• AKOS015051406
• NSC-242016
• 23939-19-7
• NSC242016

• Inchi： 1S/C14H18N2OS/c17-12-4-11(15-13(18)16-12)14-5-8-1-9(6-14)3-10(2-8)7-14/h4,8-10H,1-3,5-7H2,(H2,15,16,17,18)
• InChI Key： XVBHACYRASBMEJ-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(C23CC4CC(CC(C4)C2)C3)N1)=O

Computed Properties

• Exact Mass: 262.11414
• Monoisotopic Mass: 262.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.32
• Refractive Index: 1.659
• PSA: 41.13
• LogP: 2.90030